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Compound of Interest

Compound Name: 5-Bromo-2,6-dimethyl-2H-indazole

Cat. No.: B1438481 Get Quote

An In-Depth Technical Guide to PF-04957325: A Potent and Selective PDE8 Inhibitor for

Advanced Research

Introduction
In the landscape of contemporary drug discovery and cell signaling research, the selective

modulation of phosphodiesterases (PDEs) presents a pivotal strategy for therapeutic

intervention across a spectrum of diseases.[1][2] Among the diverse PDE families, the cyclic

adenosine monophosphate (cAMP)-specific PDE8 family has emerged as a compelling target,

implicated in a variety of physiological processes including steroidogenesis, T-cell function, and

neuroinflammation.[1][3] This guide provides a comprehensive technical overview of PF-

04957325, a highly potent and selective inhibitor of PDE8A and PDE8B.

It is important to note that the CAS number initially provided, 1159511-90-6, corresponds to the

chemical intermediate 5-Bromo-2,6-dimethyl-2H-indazole. The subject of this in-depth guide,

the potent PDE8 inhibitor, is correctly identified by CAS Number 1305115-80-3. This guide will

focus exclusively on the properties and applications of PF-04957325.

Physicochemical Properties and Handling
A foundational understanding of a compound's physical and chemical characteristics is

paramount for its effective application in experimental settings. The key properties of PF-

04957325 are summarized below.
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Property Value Source

CAS Number 1305115-80-3 [4][5]

Molecular Formula C₁₄H₁₅F₃N₈OS [4][5]

Molecular Weight 400.38 g/mol [4][5]

Appearance White to off-white solid [4]

Solubility
DMSO: ≥ 100 mg/mL (249.76

mM)
[4][5]

Ethanol: 3 mg/mL [5]

Water: Insoluble [5]

Storage (Powder) -20°C for 3 years [4]

Storage (in Solvent) -80°C for 2 years [4]

Note on Solubility: It is recommended to use freshly opened, anhydrous DMSO for preparing

stock solutions, as hygroscopic DMSO can significantly reduce solubility.[5]

Mechanism of Action: Selective Inhibition of the
PDE8 Family
PF-04957325 exerts its biological effects through the highly selective inhibition of the PDE8

family, which consists of two isoforms, PDE8A and PDE8B. These enzymes are responsible for

the hydrolysis of the second messenger cAMP, thus playing a crucial role in regulating

intracellular cAMP concentrations.[1]

By inhibiting PDE8, PF-04957325 prevents the degradation of cAMP, leading to its

accumulation within the cell. This elevated cAMP level, in turn, activates downstream signaling

pathways, most notably Protein Kinase A (PKA). The activation of PKA triggers a cascade of

phosphorylation events that modulate the function of various cellular proteins, leading to

diverse physiological responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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